ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(3-bromophenyl)methyl]piperidine-2-carboxylate
• InChI: InChI=1S/C15H20BrNO2/c1-2-19-15(18)14-8-3-4-9-17(14)11-12-6-5-7-13(16)10-12/h5-7,10,14H,2-4,8-9,11H2,1H3
• InChI Key: LAQBSUPSWDTOFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCCN1CC2=CC(=CC=C2)Br
• Molecular Formula: C15H20BrNO2
• DSSTOX Substance ID: DTXSID60385547
• Molecular Weight: 326.23 g/mol
• CAS RN: 5265-95-2

Description

Ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate, also known as EBPC, is a chemical compound that has gained attention in the scientific community for its potential use in various research applications.

Mechanism of Action

The exact mechanism of action of ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate is not fully understood, but it is believed to act on various signaling pathways in the body. ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate has been shown to modulate the activity of certain enzymes and receptors, including the N-methyl-D-aspartate (NMDA) receptor and the mitogen-activated protein kinase (MAPK) pathway. By modulating these pathways, ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate may be able to exert its neuroprotective, anti-inflammatory, and anti-cancer effects.
Biochemical and Physiological Effects:
ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate has been shown to have various biochemical and physiological effects, including reducing oxidative stress, regulating the immune response, and inhibiting the growth of cancer cells. In a study conducted on rats, ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate was shown to reduce oxidative stress in the brain, which can lead to neurodegenerative diseases. ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate has also been shown to regulate the immune response, reducing the production of pro-inflammatory cytokines and increasing the production of anti-inflammatory cytokines. Additionally, ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate has been shown to inhibit the growth of cancer cells in vitro, potentially through its effects on the MAPK pathway.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate in lab experiments is its relatively low toxicity, making it a safer alternative to other compounds. Additionally, ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate has been shown to have a high degree of purity when synthesized using the optimized method described above. However, one limitation of using ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate in lab experiments is its limited solubility in water, which may make it difficult to use in certain assays.

Future Directions

There are many potential future directions for research on ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate. One area of interest is its potential use as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate and its effects on various signaling pathways in the body. Finally, more studies are needed to determine the potential use of ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate as a treatment for cancer, including in vivo studies to determine its efficacy and safety.

Synthesis Methods

Ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate can be synthesized by reacting 3-bromobenzyl chloride with piperidine in the presence of triethylamine and acetonitrile. The resulting product is then treated with ethyl chloroformate to yield ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate. This synthesis method has been optimized to produce high yields of pure ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate has been studied for its potential use in various research applications, including as a neuroprotective agent, an anti-inflammatory agent, and a potential treatment for cancer. In a study conducted on rats, ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate was shown to have neuroprotective effects, reducing the damage caused by cerebral ischemia. ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in a study conducted on mice. Additionally, ethyl 1-(3-bromobenzyl)-2-piperidinecarboxylate has been studied for its potential use as a treatment for cancer, with promising results in inhibiting the growth of cancer cells in vitro.